Cas no 2243512-01-6 (1,3-Piperidinedicarboxylic acid, 5-(1,1-dimethylethyl)-, 1-(1,1-dimethylethyl) ester, (3R,5R)-rel-)
1,3-Piperidinedicarboxylic acid, 5-(1,1-dimethylethyl)-, 1-(1,1-dimethylethyl) ester, (3R,5R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Piperidinedicarboxylic acid, 5-(1,1-dimethylethyl)-, 1-(1,1-dimethylethyl) ester, (3R,5R)-rel-
- rel-(3R,5R)-1-(tert-Butoxycarbonyl)-5-(tert-butyl)piperidine-3-carboxylic acid
- Z3337864847
- (3R,5R)-5-Tert-butyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-3-carboxylic acid
- 2243512-01-6
- rac-(3R,5R)-1-[(tert-butoxy)carbonyl]-5-tert-butylpiperidine-3-carboxylic acid
- EN300-6487832
-
- Inchi: 1S/C15H27NO4/c1-14(2,3)11-7-10(12(17)18)8-16(9-11)13(19)20-15(4,5)6/h10-11H,7-9H2,1-6H3,(H,17,18)/t10-,11+/m1/s1
- InChI Key: POVQYQNPYGOQKD-MNOVXSKESA-N
- SMILES: N1(C(OC(C)(C)C)=O)C[C@@H](C(C)(C)C)C[C@@H](C(O)=O)C1
Computed Properties
- Exact Mass: 285.19400834g/mol
- Monoisotopic Mass: 285.19400834g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- Density: 1.084±0.06 g/cm3(Predicted)
- Boiling Point: 389.8±35.0 °C(Predicted)
- pka: 4.50±0.40(Predicted)
1,3-Piperidinedicarboxylic acid, 5-(1,1-dimethylethyl)-, 1-(1,1-dimethylethyl) ester, (3R,5R)-rel- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6487832-0.05g |
rac-(3R,5R)-1-[(tert-butoxy)carbonyl]-5-tert-butylpiperidine-3-carboxylic acid |
2243512-01-6 | 95.0% | 0.05g |
$218.0 | 2025-03-15 | |
| Enamine | EN300-6487832-0.1g |
rac-(3R,5R)-1-[(tert-butoxy)carbonyl]-5-tert-butylpiperidine-3-carboxylic acid |
2243512-01-6 | 95.0% | 0.1g |
$326.0 | 2025-03-15 | |
| Enamine | EN300-6487832-0.25g |
rac-(3R,5R)-1-[(tert-butoxy)carbonyl]-5-tert-butylpiperidine-3-carboxylic acid |
2243512-01-6 | 95.0% | 0.25g |
$466.0 | 2025-03-15 | |
| Enamine | EN300-6487832-0.5g |
rac-(3R,5R)-1-[(tert-butoxy)carbonyl]-5-tert-butylpiperidine-3-carboxylic acid |
2243512-01-6 | 95.0% | 0.5g |
$735.0 | 2025-03-15 | |
| Enamine | EN300-6487832-1.0g |
rac-(3R,5R)-1-[(tert-butoxy)carbonyl]-5-tert-butylpiperidine-3-carboxylic acid |
2243512-01-6 | 95.0% | 1.0g |
$943.0 | 2025-03-15 | |
| Enamine | EN300-6487832-2.5g |
rac-(3R,5R)-1-[(tert-butoxy)carbonyl]-5-tert-butylpiperidine-3-carboxylic acid |
2243512-01-6 | 95.0% | 2.5g |
$1848.0 | 2025-03-15 | |
| Enamine | EN300-6487832-5.0g |
rac-(3R,5R)-1-[(tert-butoxy)carbonyl]-5-tert-butylpiperidine-3-carboxylic acid |
2243512-01-6 | 95.0% | 5.0g |
$2732.0 | 2025-03-15 | |
| Enamine | EN300-6487832-10.0g |
rac-(3R,5R)-1-[(tert-butoxy)carbonyl]-5-tert-butylpiperidine-3-carboxylic acid |
2243512-01-6 | 95.0% | 10.0g |
$4052.0 | 2025-03-15 | |
| Aaron | AR023JI9-50mg |
rac-(3R,5R)-1-[(tert-butoxy)carbonyl]-5-tert-butylpiperidine-3-carboxylicacid |
2243512-01-6 | 95% | 50mg |
$325.00 | 2025-02-14 | |
| Aaron | AR023JI9-100mg |
rac-(3R,5R)-1-[(tert-butoxy)carbonyl]-5-tert-butylpiperidine-3-carboxylicacid |
2243512-01-6 | 95% | 100mg |
$474.00 | 2025-02-14 |
1,3-Piperidinedicarboxylic acid, 5-(1,1-dimethylethyl)-, 1-(1,1-dimethylethyl) ester, (3R,5R)-rel- Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 1,3-Piperidinedicarboxylic acid, 5-(1,1-dimethylethyl)-, 1-(1,1-dimethylethyl) ester, (3R,5R)-rel-
1,3-Piperidinedicarboxylic Acid, 5-(1,1-Dimethylethyl)-, 1-(1,1-Dimethylethyl) Ester, (3R,5R)-rel-
The compound 1,3-piperidinedicarboxylic acid with the CAS number 224351-26-0 is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is particularly notable for its stereochemistry and its potential applications in drug design and development. The (3R,5R)-rel- configuration adds a layer of complexity and specificity to its structure, making it a valuable subject for both academic and industrial studies.
Recent advancements in synthetic chemistry have enabled researchers to explore the synthesis and characterization of this compound with greater precision. The use of advanced spectroscopic techniques such as NMR spectroscopy and X-ray crystallography has provided deeper insights into its molecular geometry and stereochemical properties. These studies have revealed that the (3R,5R)-rel- configuration plays a critical role in determining the compound's biological activity and stability.
In terms of applications, 1,3-piperidinedicarboxylic acid has shown promise in the development of novel drug delivery systems. Its ability to form stable esters with other molecules makes it an attractive candidate for creating bioactive compounds with enhanced pharmacokinetic profiles. For instance, the esterification process involving the (3R,5R)-rel- configuration has been shown to improve the solubility and bioavailability of certain drugs.
Moreover, this compound has been extensively studied for its role in peptide synthesis. The piperidine ring structure provides a rigid framework that can be exploited to design peptides with specific folding patterns and functional groups. Recent research has demonstrated that incorporating this compound into peptide backbones can lead to the formation of stable secondary structures with potential applications in enzyme inhibition and immunotherapy.
The (3R,5R)-rel- configuration also introduces chirality into the molecule, which is a critical factor in determining its biological activity. Chiral compounds often exhibit different pharmacological properties depending on their stereochemistry, making them highly valuable in drug discovery. For example, enantiomeric excess (ee) studies have shown that the (3R,5R)-rel- form exhibits superior binding affinity to certain protein targets compared to its enantiomers.
In addition to its role in drug development, this compound has also found applications in materials science. Its ability to form self-assembled monolayers (SAMs) has been explored for use in creating surfaces with tailored chemical properties. These SAMs have potential applications in sensors, catalysis, and nanotechnology.
From an environmental standpoint, researchers have investigated the biodegradability of this compound under various conditions. Studies have shown that it undergoes microbial degradation under aerobic conditions, releasing carbon dioxide and water as byproducts. This information is crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.
In summary, 1,3-piperidinedicarboxylic acid, with its unique stereochemistry and versatile functional groups, continues to be a focal point in both academic research and industrial applications. As advancements in synthetic methods and analytical techniques continue to evolve, our understanding of this compound's properties and potential uses will undoubtedly expand, paving the way for innovative solutions across multiple disciplines.
2243512-01-6 (1,3-Piperidinedicarboxylic acid, 5-(1,1-dimethylethyl)-, 1-(1,1-dimethylethyl) ester, (3R,5R)-rel-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)